1-[2-(2,6-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde

• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 1-[2-(2,6-dimethylphenoxy)ethyl]indole-3-carbaldehyde
• InChI: InChI=1S/C19H19NO2/c1-14-6-5-7-15(2)19(14)22-11-10-20-12-16(13-21)17-8-3-4-9-18(17)20/h3-9,12-13H,10-11H2,1-2H3
• InChI Key: YNFDMQBWYAEFAT-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)OCCN2C=C(C3=CC=CC=C32)C=O

Description

1-[2-(2,6-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde, also known as DPI, is a chemical compound that has been used in scientific research for various purposes.

Scientific Research Applications

1-[2-(2,6-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde has been used in various scientific research applications, including as a fluorescent probe for detecting reactive oxygen species (ROS) in cells, as a selective inhibitor of NADPH oxidase, and as a potential anticancer agent.

Mechanism of Action

1-[2-(2,6-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde works by inhibiting the activity of NADPH oxidase, an enzyme that produces ROS in cells. By blocking the production of ROS, 1-[2-(2,6-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde can prevent oxidative damage to cells and tissues.
Biochemical and physiological effects:
In addition to its role as an inhibitor of NADPH oxidase, 1-[2-(2,6-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde has been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the proliferation of cancer cells and to induce apoptosis (programmed cell death) in these cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(2,6-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde in lab experiments is its specificity for NADPH oxidase. However, one limitation is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 1-[2-(2,6-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde. For example, it could be used in combination with other compounds to enhance its anticancer activity. Additionally, further research could be done to explore its potential as a therapeutic agent for other diseases that involve oxidative stress, such as neurodegenerative diseases. Finally, new methods for synthesizing 1-[2-(2,6-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde could be developed to improve its yield and purity.

Synthesis Methods

1-[2-(2,6-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde can be synthesized through a multi-step process that involves the reaction of 2,6-dimethylphenol with ethylene oxide to produce 2-(2,6-dimethylphenoxy)ethanol. This intermediate is then reacted with indole-3-carboxaldehyde in the presence of a catalyst to yield 1-[2-(2,6-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde.